Cas no 1459-14-9 ((R)-(1-Bromoethyl)benzene)

• Product Name: (R)-(1-Bromoethyl)benzene
• CAS No: 1459-14-9
• MF: C₈H₉Br
• MW: 185.061061620712
• CID: 185352
• PubChem ID: 11788683
• Update Time: 2025-04-19

(R)-(1-Bromoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,[(1R)-1-bromoethyl]-
• (+)-[(R)-1-Bromoethyl]benzene
• (R)-α-methylbenzyl bromide
• Benzene, (1-bromoethyl)-, (R)-
• (+)-(R)-1-Bromo-1-phenylethane
• (+)-1-Bromo-1-phenylethane
• (R)-(1-Bromoethyl)benzene
• (R)-a-Phenethyl bromide
• (R)-a-Phenylethyl bromide
• [(R)-1-Bromoethyl]benzene
• 1459-14-9
• (+)-r-1-bromo-1-phenylethane
• [(1R)-1-bromoethyl]benzene
• SCHEMBL3728
• [(R)-1-Bromoethyl]benzene,99%e.e.

• Inchi： 1S/C8H9Br/c1-7(9)8-5-3-2-4-6-8/h2-7H,1H3/t7-/m1/s1
• InChI Key： CRRUGYDDEMGVDY-SSDOTTSWSA-N
• SMILES： Br[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 183.988763
• Monoisotopic Mass: 183.988763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.3108
• Melting Point: -20.49°C (estimate)
• Boiling Point: 203.05°C
• Refractive Index: 1.5612
• LogP: 3.14250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives